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Compound of Interest

Compound Name: 1,1,2-Trimethylcyclohexane

Cat. No.: B043873

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of 1,1,2-
Trimethylcyclohexane in a laboratory setting. Adherence to these guidelines is crucial to
minimize risks and ensure a safe working environment.

General Information

1,1,2-Trimethylcyclohexane is a flammable liquid and saturated aliphatic hydrocarbon. It is
primarily used as a solvent and as a component in petroleum mixtures.[1][2] Understanding its
chemical and physical properties is essential for safe handling.

Table 1: Physical and Chemical Properties of 1,1,2-Trimethylcyclohexane
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Property

Value

Molecular Formula

COH18[1][3][4]

Molecular Weight 126.24 g/mol [1][3]

CAS Number 7094-26-0[1][3][4]
Appearance Colorless Liquid[5]
Boiling Point 145.2°C at 760 mmHg[1]
Melting Point -29°C[1]

Flash Point 25.2°C[1]

Density 0.765 g/cm?3[1]

Vapor Pressure

6.19 mmHg at 25°CJ[1]

Solubility

Insoluble in water.

LogP (Octanol/Water Partition Coefficient)

3.22270[1]

Hazard Identification and Toxicity

1,1,2-Trimethylcyclohexane is classified as a highly flammable liquid and vapor.[3][6][7]

Overexposure may lead to skin and eye irritation, as well as anesthetic effects such as

drowsiness, dizziness, and headache.[2][3] It is also considered a neurotoxin, with the potential

for acute solvent syndrome.[2][3]

Table 2: Hazard Classification and Toxicity Data

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://webbook.nist.gov/cgi/inchi?ID=C7094260&Mask=200
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://webbook.nist.gov/cgi/inchi?ID=C7094260&Mask=200
https://www.fishersci.com/store/msds?partNumber=AAB2150009&productDescription=PERFLRO-135-TRIMETHLCYCLHX+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b043873?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://www.sigmaaldrich.com/HK/en/sds/sial/227048?userType=undefined
https://www.tcichemicals.com/BE/en/sds/T0664_EU_6N.pdf
https://www.haz-map.com/Agents/13401
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://www.haz-map.com/Agents/13401
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2-Trimethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
o H225: Highly
Flammable Liquids L
& Danger flammable liquid and
(Category 2)
vapor[3][6]
Skin Irritation ) H315: Causes skin
| Warning -
(Category 2) irritation[6]
Specific target organ
toxicity — single H336: May cause
exposure (Category | Warning drowsiness or
3), Central nervous dizziness[6]
system
o H304: May be fatal if
Aspiration Hazard
Danger swallowed and enters
(Category 1) )
airways|6]
Hazardous to the ]
) ] H410: Very toxic to
aquatic environment, ] o ]
Warning aquatic life with long

long-term hazard

(Category 1)

lasting effects[6]

Toxicity Data

Value

Species

LD50 (Oral)

1500-3450 mg/kg bw[8]

LC50 (Inhalation)

No specific data available for
1,1,2-Trimethylcyclohexane.

General hydrocarbon solvent

risks apply.

Dermal Irritation

Causes skin irritation.[6]

Eye Irritation

May cause eye irritation.[2]

Safe Handling Protocols
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e Fume Hood: All handling of 1,1,2-Trimethylcyclohexane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9]

e Ventilation: Ensure the laboratory is well-ventilated.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7][10] Use explosion-proof electrical and lighting equipment.[6]

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[6]

Appropriate PPE must be worn at all times when handling 1,1,2-Trimethylcyclohexane.

Table 3: Personal Protective Equipment (PPE) Requirements

Specifications and

Body Part Required PPE .
Rationale
] ] Inspect gloves for integrity
Chemical-resistant gloves
o before each use. Change
Hands (Nitrile or Neoprene ) ] )
gloves immediately if
recommended)[9] )
contaminated.[9]
ANSI Z87.1 compliant
chemical splash goggles are
Eyes Safety goggles )
mandatory to protect against
splashes and vapors.[9]
Required when there is a
E Face shield (in addition to significant risk of splashes,
ace
goggles) such as when handling larger
guantities.[9]
) ) A fully buttoned, long-sleeved
Body Chemical-resistant lab coat

lab coat is required.[9]

Respiratory

Vapor respirator (if ventilation

is inadequate)

A NIOSH-approved respirator
with organic vapor cartridges
may be necessary if exposure

limits are exceeded.[7]
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The following diagram outlines the standard workflow for safely handling 1,1,2-
Trimethylcyclohexane in a laboratory setting.

Safe Handling Workflow for 1,1,2-Trimethylcyclohexane

Preparation

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Prepare Spill Kit

Dispense Chemical in Fume Hood

Perform Experimental Procedure

Securely Close Container After Use

Post—Prvacedure

Decontaminate Work Area

:

Dispose of Waste

:

Remove and Dispose of PPE

:

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 1,1,2-Trimethylcyclohexane.

Disposal Protocols

All waste containing 1,1,2-Trimethylcyclohexane must be treated as hazardous chemical
waste.[9] Do not dispose of this chemical down the drain.[6][11]

» Liquid Waste: Collect all liquid waste containing 1,1,2-Trimethylcyclohexane in a dedicated,
properly labeled, and sealed hazardous waste container. The container should be made of a
compatible material (e.qg., glass or polyethylene).

» Solid Waste: Collect all contaminated solid materials, including used PPE (gloves, etc.),
absorbent materials from spills, and empty containers, in a dedicated, sealed, and clearly
labeled hazardous waste bag or container.[9]

All waste containers must be clearly labeled with:

e "Hazardous Waste"

e The full chemical name: "1,1,2-Trimethylcyclohexane"
e The associated hazards (e.g., "Flammable," "Irritant”)

e The date of accumulation start.

Store hazardous waste containers in a designated, well-ventilated, and secure area away from
ignition sources and incompatible materials. The storage area should have secondary
containment.

The following diagram illustrates the decision-making process for the proper disposal of 1,1,2-
Trimethylcyclohexane waste.
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Disposal Decision Tree for 1,1,2-Trimethylcyclohexane Waste

Waste Generated

Is the waste liquid or solid?

Collect in a labeled, sealed Collect in a labeled, sealed
hazardous liquid waste container. hazardous solid waste bag/container.

Store waste in a designated
secondary containment area.

Arrange for disposal by a

licensed hazardous waste contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Decision tree for the disposal of 1,1,2-Trimethylcyclohexane waste.

In the event of a spill:

o Evacuate all non-essential personnel from the immediate area.

« Eliminate all ignition sources.

 If the spill is small and you are trained to handle it, don the appropriate PPE.
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Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste
container.

Decontaminate the spill area with an appropriate solvent.

For large spills, evacuate the area and contact your institution's emergency response team.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes.[6] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Disposal of 1,1,2-Trimethylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043873#laboratory-procedures-for-the-safe-handling-
and-disposal-of-1-1-2-trimethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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